1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]thio]ethanone

• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• InChI: InChI=1S/C20H18N2O4S/c1-12-7-13(2)9-15(8-12)19-21-22-20(26-19)27-11-16(23)14-3-4-17-18(10-14)25-6-5-24-17/h3-4,7-10H,5-6,11H2,1-2H3
• InChI Key: WRSUQPGAAXHXCS-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C2=NN=C(O2)SCC(=O)C3=CC4=C(C=C3)OCCO4)C

Description

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]thio]ethanone is a benzodioxine.

Scientific Research Applications

Antimicrobial and Antifungal Applications

• Compounds similar to 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]thio]ethanone have shown promising antimicrobial and antifungal activities. For instance, a study synthesized a series of oxadiazoles, including a compound with a structure closely related to the specified chemical, and found them effective against bacteria like S. aureus and P. aeruginosa (Fuloria et al., 2009).

Synthesis and Molecular Structure Studies

• Research has been conducted on the synthesis and analysis of molecular structures similar to the compound . For example, the molecular structure of a related compound was analyzed, revealing specific dihedral angles and weak intermolecular hydrogen bonds, which are significant for understanding the chemical properties and potential applications of these compounds (Xu et al., 2005).

Anticancer Potential

• Some derivatives of 1,3,4-oxadiazole, a core structure in the specified compound, have been synthesized and tested for their anticancer properties. These compounds, including ones with structures similar to the specified chemical, exhibited cytotoxic activity against cancer cells (Abu‐Hashem & Aly, 2017).

Antibacterial and Hemolytic Activity

• Further studies on compounds structurally related to the specified chemical have shown significant antibacterial potential. One study synthesized a variety of acetamides with similar structures and found them to have suitable antibacterial and antifungal potential with modest toxicity (Abbasi et al., 2020).

Anti-inflammatory and HIV-1 Inhibition

• Other research has explored the potential of similar compounds in anti-inflammatory applications and as inhibitors of HIV-1 replication. For instance, derivatives of 1,3,4-oxadiazole have been identified as effective against HIV-1 replication (Che et al., 2015).